Cas no 885180-38-1 ((2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide)

• Product Name: (2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide
• CAS No: 885180-38-1
• MF: C₁₉H₂₃F₃N₄O
• MW: 380.407334566116
• CID: 5439075
• PubChem ID: 47086133
• Update Time: 2025-07-22

(2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-butyl-2-cyano-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]prop-2-enamide
• (2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide

• Inchi： 1S/C19H23F3N4O/c1-2-3-7-24-18(27)15(13-23)14-25-8-10-26(11-9-25)17-6-4-5-16(12-17)19(20,21)22/h4-6,12,14H,2-3,7-11H2,1H3,(H,24,27)
• InChI Key： WBHZTQFVBDOZFT-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(C#N)=CN1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1

Additional information on (2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide

Introduction to (2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide and Its CAS No. 885180-38-1

Compound with the CAS number 885180-38-1 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. The compound, formally known as (2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its potential implications in modern medicine.

The molecular structure of this compound is characterized by several key functional groups, including an amide bond, a cyano group, and a piperazine moiety. These elements contribute to the compound's unique physicochemical properties, such as solubility, stability, and reactivity. The presence of a trifluoromethyl group in the phenyl ring further enhances its pharmacological profile by influencing metabolic pathways and binding affinities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound (CAS no. 885180-38-1) has been studied for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Preliminary research suggests that the piperazine moiety may interact with specific receptor subtypes, leading to effects that could be beneficial in treating neurological disorders.

The amide and cyano groups in the molecule contribute to its stability under various conditions, making it a suitable candidate for formulation into pharmaceutical products. Additionally, the butyl side chain provides an alkylating group that can influence drug distribution and metabolism. These structural features collectively enhance the compound's bioavailability and therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential application in the treatment of mental health disorders. The combination of a piperazine ring and a phenyl group with a trifluoromethyl substituent suggests that it may have anxiolytic and antidepressant properties. Current research is exploring its interactions with serotonin receptors, which are known to be involved in mood regulation.

Furthermore, the cyano group has been identified as a key pharmacophore in several bioactive molecules. Its ability to participate in hydrogen bonding and form stable interactions with biological targets makes it an attractive feature for drug design. In the context of (CAS no. 885180-38-1), this group may enhance binding affinity to specific enzymes or receptors, thereby improving therapeutic outcomes.

The trifluoromethyl substituent is another critical feature that contributes to the compound's pharmacological profile. This group is known to increase metabolic stability by resisting oxidative degradation. Additionally, it can influence lipophilicity, which is an important factor in drug absorption and distribution across biological membranes. The presence of this moiety in (CAS no. 885180-38-1) suggests that it may exhibit prolonged half-life and sustained therapeutic effects.

In vitro studies have begun to unravel the mechanisms by which this compound exerts its effects. Initial experiments indicate that it may inhibit certain enzymes involved in neurotransmitter synthesis or degradation. This could lead to increased levels of key neurotransmitters such as dopamine and serotonin, which are crucial for maintaining mental health and cognitive function.

The butyl side chain also plays a significant role in determining the compound's pharmacokinetic properties. Its hydrophobic nature enhances membrane permeability, allowing for efficient absorption after oral administration. This characteristic makes (CAS no. 885180-38-1) a promising candidate for oral formulations, which are often preferred due to their convenience and cost-effectiveness.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Molecular docking studies suggest that it may bind to specific serotonin receptors with high affinity, potentially leading to therapeutic effects similar to those observed with existing psychotropic drugs.

The development of new pharmaceuticals relies heavily on understanding both the chemical properties of compounds and their interactions with biological systems. The unique structure of (CAS no. 885180-38-1) makes it an interesting subject for further investigation. Its combination of functional groups offers multiple points of interaction with biological targets, which could lead to novel therapeutic strategies.

Ongoing research is focused on optimizing synthetic routes to produce this compound more efficiently and cost-effectively. By refining production methods, scientists hope to make it more accessible for clinical trials and eventual commercialization. Additionally, efforts are being made to explore its potential use in combination therapies, where it may synergize with other drugs to achieve better treatment outcomes.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in technology and our understanding of biological systems. Compounds like (CAS no. 885180-38-1) represent the cutting edge of drug discovery efforts aimed at addressing unmet medical needs. Their complex structures and multifaceted pharmacological profiles make them valuable tools for researchers seeking new treatments for neurological disorders.

In conclusion, (CAS no. 885180-38-1), or more formally (2E)-N-butyl-2-cyano-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}prop-2-enamide, is a promising molecule with significant potential in pharmaceutical applications. Its unique structural features contribute to its bioactivity and therapeutic efficacy, making it an attractive candidate for further research and development.